Cas no 16508-41-1 (1,3-Propanediol,2-chloro-2-methyl-)

• Product Name: 1,3-Propanediol,2-chloro-2-methyl-
• CAS No: 16508-41-1
• MF: C₄H₉ClO₂
• MW: 124.566060781479
• CID: 211239
• PubChem ID: 263021
• Update Time: 2025-04-19

1,3-Propanediol,2-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-chloro-2-methyl-
• 2-chloro-2-methylpropane-1,3-diol
• 1,3-Propanediol,2-chloro-2-methyl
• 2-chloro-2-methyl-propane-1,3-diol
• NSC-97177
• DTXSID40294582
• 16508-41-1
• NSC97177

• Inchi： 1S/C4H9ClO2/c1-4(5,2-6)3-7/h6-7H,2-3H2,1H3
• InChI Key： ADLUGNJUDCDWIK-UHFFFAOYSA-N
• SMILES： ClC(C)(CO)CO

Computed Properties

• Exact Mass: 124.02900
• Monoisotopic Mass: 124.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 51.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.233
• Boiling Point: 244.3°Cat760mmHg
• Flash Point: 101.5°C
• Refractive Index: 1.475
• PSA: 40.46000
• LogP: -0.03150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Chlorohydrins